2-(2-Fluorophenyl)-4-methyl-5-nitropyridine

• Molecular Formula: C12H9FN2O2
• Molecular Weight: 232.21 g/mol
• IUPAC Name: 2-(2-fluorophenyl)-4-methyl-5-nitropyridine
• InChI: InChI=1S/C12H9FN2O2/c1-8-6-11(14-7-12(8)15(16)17)9-4-2-3-5-10(9)13/h2-7H,1H3
• InChI Key: WXTLVNGJUMRHJL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC=C1[N+](=O)[O-])C2=CC=CC=C2F

Description

2-(2-Fluorophenyl)-4-methyl-5-nitropyridine is a useful research compound. Its molecular formula is C12H9FN2O2 and its molecular weight is 232.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

A solution of 2-chloro-4-methyl-5-nitropyridine (5 g, 28 mmol) in dimethoxyethane (40 mL) was treated with 2-fluorophenylboronic acid (5.3 g, 35 mmol) and 2M K2CO3 (40 mL). The reaction mixture was stirred for 5 minutes and then degassed (argon), treated with tetrakis(triphenylphosphine) palladium (1.7 g, 1.4 mmol) and stirred at 110° C. under argon for 2.4 h. The reaction mixture was cooled, poured into water and extracted into EtOAc. The organic phase washed with brine, dried (Na2SO4), and concentrated in vacuo to yield crude 2-(2-fluoro-phenyl)-4-methyl-5-nitro-pyridine as a hygroscopic solid. The solid was purified by column chromatography (4:2:0.5 CHCl3:hexanes:EtOAc) to yield 2-(2-fluoro-phenyl)-4-methyl-5-nitro-pyridine as a light yellow solid.

Synthesis routes and methods II

Procedure details